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Compound of Interest

Compound Name: 2-Undecene

Cat. No.: B8481262 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This guide provides immediate, essential safety and

logistical information for 2-Undecene, including operational and disposal plans.

1. Hazard Identification and Personal Protective Equipment (PPE)

2-Undecene is a flammable liquid that can cause skin and serious eye irritation. It may also be

fatal if swallowed and enters the airways.[1] Therefore, adherence to strict safety protocols and

the use of appropriate personal protective equipment are critical.

Recommended Personal Protective Equipment:
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PPE Category Specifications Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves prior to use.

Prevents skin contact and

irritation.[1]

Body Protection
Flame-retardant lab coat or

chemical-resistant overalls.

Protects against skin contact

and potential ignition from

splashes.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or

there is a risk of inhaling

vapors or aerosols, use a

NIOSH-approved respirator.

Protects against inhalation,

which may be harmful.[2]

Footwear
Closed-toe shoes made of a

chemical-resistant material.
Protects feet from spills.

2. Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Undecene is crucial for safe handling

and storage.

Property Value

Physical State Liquid[1]

Color Colorless to slightly pale yellow[1]

Boiling Point Approximately 190°C[1]

Flash Point Approximately 63°C[1]

Relative Density 0.75[1]

Molecular Weight 154.29 g/mol [3]
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3. Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2-Undecene will minimize risks in a laboratory setting.

Preparation

Handling

Cleanup & Disposal

Emergency

Review SDS

Don PPE

Prepare Well-Ventilated Area

Dispense Carefully

Perform Experiment

Securely Close Container Spill Response Fire Response First Aid

Decontaminate Work Area

Segregate Waste

Dispose of Waste
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Undecene.

Experimental Protocol for Handling:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 2-Undecene before starting any work.

Put on all required Personal Protective Equipment (PPE) as detailed in the table above.

Ensure work is conducted in a well-ventilated area, such as a chemical fume hood.

Keep away from heat, sparks, open flames, and hot surfaces.[2][4] Use spark-proof tools

and explosion-proof equipment.[1]

Handling:

Ground and bond the container and receiving equipment to prevent static discharge.[4]

When dispensing, pour slowly and carefully to avoid splashing.

Keep the container tightly closed when not in use.[1]

Post-Handling:

Wash hands and face thoroughly after handling.[1]

Decontaminate all surfaces and equipment that came into contact with 2-Undecene.

Remove and properly store or dispose of contaminated PPE.

4. Disposal Plan

Proper disposal of 2-Undecene and any contaminated materials is crucial to prevent

environmental harm and ensure regulatory compliance.

Waste Collection:
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Collect all 2-Undecene waste, including contaminated materials (e.g., absorbent pads,

gloves), in a designated, properly labeled, and sealed container.

The container should be made of a material compatible with 2-Undecene.

Label the waste container clearly as "Hazardous Waste" and include the full chemical

name "2-Undecene".

Storage:

Store the hazardous waste container in a cool, dry, and well-ventilated area, away from

incompatible materials and ignition sources.

The storage area should have secondary containment to manage any potential leaks.

Disposal:

Dispose of 2-Undecene waste through a licensed hazardous waste disposal company.

Do not pour 2-Undecene down the drain or dispose of it with regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

5. Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

Spill:

Evacuate the area if the spill is large or in a confined space.

Remove all sources of ignition.[1]

Absorb the spill with an inert, non-combustible material such as dry sand or earth.[1]

Collect the absorbed material using non-sparking tools and place it in a sealed container

for disposal.

Fire:
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Use dry chemical, foam, or carbon dioxide to extinguish the fire.[1]

Do not use water, as it may scatter and spread the fire.[1]

If the fire is large or cannot be controlled, evacuate the area and call for emergency

services.

First Aid:

If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[1]

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek

medical attention if you feel unwell.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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